![molecular formula C23H25ClN2O4 B2358839 3-(4-Ethoxybenzoyl)-6-methoxy-4-(morpholin-4-yl)quinoline hydrochloride CAS No. 2097888-38-3](/img/structure/B2358839.png)
3-(4-Ethoxybenzoyl)-6-methoxy-4-(morpholin-4-yl)quinoline hydrochloride
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Overview
Description
The compound “3-(4-Ethoxybenzoyl)-6-methoxy-4-(morpholin-4-yl)quinoline hydrochloride” is a quinoline derivative. Quinolines are aromatic compounds that are often used in medicinal chemistry due to their bioactive properties . This particular compound also contains a morpholine ring, which is a common feature in many pharmaceuticals .
Molecular Structure Analysis
The compound contains a quinoline core, which is a fused ring structure containing a benzene ring and a pyridine ring. It also contains an ethoxybenzoyl group and a methoxy group attached to the quinoline core, and a morpholinyl group attached to the 4-position of the quinoline.Chemical Reactions Analysis
Quinolines can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and metal-catalyzed cross-coupling reactions. The presence of the morpholine ring may also influence the reactivity of the compound .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Generally, quinolines are planar molecules that can participate in pi-stacking interactions. The presence of the morpholine ring, ethoxy, and methoxy groups may increase the compound’s solubility.Scientific Research Applications
Synthesis and Chemical Properties
- Quinoline derivatives, including those similar to the specified compound, are known for their applications as efficient fluorophores, widely utilized in biochemistry and medicine for studying various biological systems. Their potential as antioxidants and radioprotectors has also been noted, underlining their importance in the development of new, more sensitive, and selective compounds for scientific research (Aleksanyan & Hambardzumyan, 2013).
- The synthesis and practical applications of 3-substituted octahydrobenzo[g]quinolines as intermediates for pharmaceutically active compounds demonstrate the relevance of such compounds in the development of novel pharmaceuticals. A short and efficient synthesis pathway suitable for large-scale manufacturing emphasizes the industrial and research importance of these compounds (Bänziger, Cercus, Stampfer, & Sunay, 2000).
Biological Activities
- The exploration of quinoline derivatives for their antimicrobial activities has led to the synthesis of various 3-substituted 6-methoxy-1H-pyrazolo[3,4-b]quinoline derivatives. These compounds have shown moderate activities against a wide range of selected organisms, indicating their potential in developing new antimicrobial agents (El-Gamal, Hagrs, & Abulkhair, 2016).
- In another study, quinoline derivatives have been investigated for their anti-inflammatory and analgesic properties, showcasing the diverse therapeutic potential of these compounds in medical research and pharmaceutical development (Sharada, Ratna, & Rao, 1987).
Mechanism of Action
Future Directions
Future research could focus on elucidating the biological activity of this compound and optimizing its properties for potential therapeutic applications. This could involve testing the compound against various biological targets, studying its pharmacokinetics and pharmacodynamics, and potentially modifying its structure to improve its activity or reduce side effects .
Properties
IUPAC Name |
(4-ethoxyphenyl)-(6-methoxy-4-morpholin-4-ylquinolin-3-yl)methanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O4.ClH/c1-3-29-17-6-4-16(5-7-17)23(26)20-15-24-21-9-8-18(27-2)14-19(21)22(20)25-10-12-28-13-11-25;/h4-9,14-15H,3,10-13H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRRLDLLZZIDZCS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2N4CCOCC4)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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